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Compound of Interest

Compound Name: Dichloroacetyl chloride

Cat. No.: B046642

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloroacetyl chloride, with the CAS Registry Number 79-36-7, is a significant chemical
intermediate in the fields of organic synthesis, pharmaceuticals, and agrochemicals.[1] It is the
acyl chloride of dichloroacetic acid and is a colorless to light yellow liquid with a pungent odor.
[2] Its bifunctional nature, possessing both a reactive acyl chloride group and a-chloro
substituents, makes it a versatile building block for the synthesis of a wide range of
compounds.[3] This guide provides an in-depth overview of its properties, synthesis,
applications, and safe handling procedures.

Chemical and Physical Properties

The fundamental physical and chemical properties of dichloroacetyl chloride are summarized
in the table below for easy reference.
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Property Value Source(s)

CAS Number 79-36-7 [1][4][5]116]

Molecular Formula C2HCIs0O [21[6]1[7]

Molecular Weight 147.39 g/mol [2][4]5][6]
Colorless to light yellow,

Appearance o [2][8]
fuming liquid

Odor Pungent, sharp, penetrating [2][4]19]

- _ 107-108 °C (225-226 °F) at

Boiling Point [2][4][6]
760 mmHg

Melting Point <25°C [61[7]

Density 1.5315-1.532 g/mL at 25 °C (41161

Vapor Pressure 23.0 - 154 mmHg at 20-25 °C [2][4]

Vapor Density 5.1 (heavier than air) [4]

Flash Point 66 °C (151 °F) [2][4]
Decomposes in water; soluble

Solubility in organic solvents like [4][10]

chloroform and benzene.

Refractive Index

n20/D 1.46

[6]

Reactivity and Hazards

Dichloroacetyl chloride is a corrosive and reactive chemical that requires careful handling.[9]

o Reactivity with Water: It reacts violently with water and moisture, decomposing to form

dichloroacetic acid and corrosive hydrochloric acid gas.[4] This reaction is exothermic.[4]

e Incompatible Materials: It is incompatible with strong bases, alcohols, and oxidizing agents.

[6][8] It may also react vigorously or explosively with ethers like diisopropyl ether in the

presence of metal salts.[4]
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e Hazards:

o Corrosive: Causes severe skin burns and eye damage.[9][11] Vapors are irritating to the
eyes, mucous membranes, and respiratory tract.[2][9]

o Toxicity: It is toxic if it comes into contact with the skin. Inhalation can cause coughing,
shortness of breath, nausea, and vomiting.[9]

o Flammability: It is a combustible liquid.[8][9] Vapors can form explosive mixtures with air
and may travel to an ignition source and flash back.[4][9]

o Environmental Hazards: It is very toxic to aquatic life.[8][11]

Safe Handling and Storage

Due to its hazardous nature, strict safety protocols must be followed when handling
dichloroacetyl chloride.
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Storage
Storein »| Tightly sealed containers
Storage Store in »| Cool, dry, well-ventilated area
Store in
» Away from incompatible materials (water, bases, alcohols)
Personal Protective Equipment (PPE)
Awaysuse | Chemical-resistant gloves
Always use Safety goggles & face shield
Handling
| Always use . .
»| Protective clothing
Engineering Controls
Always use v o
. . | FEnsure proximity |
Work in a well-ventilated fume hood Safety shower

Ensure proximity Y

Emergency eyewash station
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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